Cas no 92368-02-0 (4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide)

4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide structure
92368-02-0 structure
Product name:4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide
CAS No:92368-02-0
MF:C11H13NO3S
MW:239.290821790695
CID:817106
PubChem ID:24846660

4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Thiazin-4-one,tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide
    • 92368-02-0
    • BRN 0198921
    • Tetrahydro-3-methyl-2-phenyl-4H-1,3-thiazin-4-one 1,1-dioxide
    • 4H-1,3-Thiazin-4-one, tetrahydro-3-methyl-2-phenyl-, 1,1-dioxide
    • Inchi: InChI=1S/C11H13NO3S/c1-12-10(13)7-8-16(14,15)11(12)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
    • InChI Key: BDSCBDCAOUAKIO-UHFFFAOYSA-N
    • SMILES: CN1C(S(=O)(=O)CCC1=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 336.09102
  • Monoisotopic Mass: 336.09102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 618
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 174.9-175.7 ºC
  • Solubility: Very slightly soluble (0.93 g/l) (25 º C),

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